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Cat. No.: B15075894

Get Quote

Executive Summary
Octadecyltris(2-biphenylyl)silane (CAS: 18822-32-7) is a high-molecular-weight

organosilane characterized by extreme steric hindrance and unique shape-selective

capabilities.[1] Unlike conventional alkylsilanes (e.g., octadecylsilane or C18) used in standard

reversed-phase chromatography, this molecule incorporates three bulky 2-biphenylyl groups

around the central silicon atom, in addition to a long-chain octadecyl (C18) moiety.

This specific architecture creates a "propeller-like" conformation that serves two critical

functions:

Steric Protection: The bulky biphenyl groups shield the central silicon atom (and the

underlying siloxane bond when immobilized) from hydrolytic attack, offering superior stability

in aggressive acidic environments.

Shape Selectivity (The "Slot" Mechanism): The arrangement of the biphenyl rings creates a

rigid, slot-like cavity that preferentially retains planar molecules (e.g., planar PAHs, specific

drug isomers) over non-planar analogs, a property distinct from the hydrophobicity-driven

retention of standard C18 phases.
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This guide explores the molecule's physicochemical properties, its synthesis, and its critical

role as a model for Tris(2-biphenylyl)silyl (TBS) stationary phases in drug development and

environmental analysis.

Molecular Architecture & Chemical Structure
The molecule consists of a central silicon atom bonded to four carbon-based ligands. Its

uniqueness lies in the specific combination of a flexible hydrophobic tail and a rigid aromatic

"cap."

Structural Components[2][3]
Central Core: Silicon (Si) atom (sp³ hybridized).

Hydrophobic Tail: One Octadecyl group (–C₁₈H₃₇). This provides the lipophilic interaction

capability typical of Reversed-Phase Liquid Chromatography (RPLC).

Steric/Aromatic Shield: Three 2-Biphenylyl groups (–C₁₂H₉).[1]

Note: The "2-biphenylyl" designation (ortho-substitution) is critical. The proximity of the

second phenyl ring to the silicon center forces the rings to twist, creating a rigid, three-

bladed propeller shape.

Visualization of the "Slot" Architecture
The following diagram illustrates the steric environment and the "slot" created by the biphenyl

rings, which is the mechanism of action for its shape selectivity.
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Caption: Schematic representation of Octadecyltris(2-biphenylyl)silane. The three bulky

biphenyl groups form a rigid "slot" around the silicon center, while the octadecyl chain extends

to interact with lipophilic solutes.

Physicochemical Properties[2][3][4][5][6]
The integration of the C18 chain with the Tris(2-biphenylyl) core results in a molecule with

hybrid properties: high lipophilicity and extreme steric bulk.
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Property Description Relevance to Application

Molecular Formula C₅₄H₆₄Si

High molecular weight

indicates low volatility and

strong dispersion forces.

Steric Hindrance Extreme

The 2-biphenylyl groups

prevent the approach of small

nucleophiles (e.g., water,

hydronium ions), conferring

exceptional hydrolytic stability.

Conformation Propeller-like (C3 Symmetry)

Creates specific "slots"

capable of discriminating

molecules based on their 3D

shape (planarity).

Hydrophobicity High (LogP > 10)

Driven by the C18 chain and

the aromatic rings; suitable for

reversed-phase retention

mechanisms.

Thermal Stability High (> 300°C)

The Si-C bonds are stabilized

by the steric bulk, preventing

thermal degradation.

Solubility
Soluble in THF, Chloroform,

Toluene

Insoluble in water and

methanol; dictates solvent

choice for synthesis and

coating applications.

Chromatographic Mechanism: The "Slot" Model
In the context of drug development and separation science, the Tris(2-biphenylyl)silyl (TBS)

moiety is renowned for its Shape Selectivity. While standard C18 phases separate based on

hydrophobicity (size/lipophilicity), the TBS architecture separates based on molecular planarity.

Mechanism of Action
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Planar Solutes (e.g., Flat PAHs, Planar Drug Isomers): Can fit into the narrow "slots" created

by the twisted biphenyl rings. This maximizes

interactions and increases retention time.

Non-Planar Solutes (e.g., Bulky Isomers, Ortho-substituted compounds): Are sterically

excluded from the slots. They interact only with the outer surface or the C18 tail, resulting in

reduced retention.

Comparison: C18 vs. Tris(2-biphenylyl)
Standard C18: Random alkyl chains. Flexible. Poor shape discrimination.

Tris(2-biphenylyl): Rigid, ordered pockets. Excellent shape discrimination.
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Caption: Comparison of retention mechanisms. The Tris(2-biphenylyl) architecture

discriminates between planar and non-planar analytes via steric exclusion, unlike the purely

hydrophobic C18 phase.
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Applications in Drug Development & Research
Isomer Separation (Impurity Profiling)
For drug candidates containing aromatic rings, distinguishing between structural isomers (e.g.,

ortho- vs. para- substitution) is critical.

Protocol: Use a stationary phase modified with Tris(2-biphenylyl) functionality (or the

Octadecyltris(2-biphenylyl)silane as a mobile phase additive/coating).

Outcome: The planar isomer (often the para- form) is retained significantly longer than the

non-planar (ortho-) isomer due to the slot mechanism.

Environmental Analysis (PAHs)
Polycyclic Aromatic Hydrocarbons (PAHs) are carcinogenic pollutants. Isomers like

Triphenylene (planar) and o-Terphenyl (twisted) have different toxicities but similar

hydrophobicities.

Application: Octadecyltris(2-biphenylyl)silane-based materials provide the necessary

selectivity to resolve these critical pairs where standard C18 columns fail.

Surface Modification (Advanced Materials)
As highlighted in recent research (e.g., sepiolite modification), this molecule is used to

functionalize inorganic surfaces.

Goal: Create superhydrophobic, oleophilic materials for oil spill remediation.

Mechanism: The silane anchors to the surface (or coats it), presenting the C18 tail for oil

absorption while the biphenyl groups protect the bond from environmental degradation.

Experimental Protocols
Synthesis of Octadecyltris(2-biphenylyl)silane
Note: This synthesis requires anhydrous conditions due to the sensitivity of the organometallic

reagents.
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Reagents:

Chlorotris(2-biphenylyl)silane (Precursor)

Octadecylmagnesium bromide (Grignard Reagent)

Tetrahydrofuran (THF, anhydrous)

Workflow:

Preparation: Dissolve Chlorotris(2-biphenylyl)silane in anhydrous THF under Nitrogen

atmosphere.

Addition: Slowly add Octadecylmagnesium bromide (1.2 equivalents) at 0°C.

Reflux: Heat the mixture to reflux for 12–24 hours to overcome the steric hindrance of the

biphenyl groups.

Workup: Quench with dilute HCl, extract with hexane/chloroform, and dry over MgSO₄.

Purification: Recrystallize from ethanol or use column chromatography (Silica gel, Hexane

eluent) to remove unreacted biphenyls.

Column Care (For TBS-based Phases)
If using a stationary phase based on this chemistry (e.g., for HPLC):

pH Range: 2.0 – 8.0. (The steric protection allows operation at lower pH than standard C18,

but high pH should be avoided to prevent silica dissolution).

Solvents: Compatible with 100% aqueous to 100% organic (MeOH, ACN, THF).

Storage: Store in 50/50 Acetonitrile/Water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ;;;; CAS [chemicalbook.com]

2. MULTI-FUNCTIONAL HYBRID MATERIAL BASED ON SEPIOLITE FOR
ENVIRONMENTAL RECOVERY AND BIO-REMEDIATION | TREA [trea.com]

To cite this document: BenchChem. [Octadecyltris(2-biphenylyl)silane: Structure, Properties,
and Chromatographic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15075894/docs#octadecyltris-2-biphenylyl-silane-
structure-properties-and-chromatographic-utility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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